Styrene

• CAS No.: 100-42-5
• Product Name: Styrene
• Molecular Formula: C8H8; C6H5CHCH2; (C8H8)x; C8H8
• Molecular Weight: 104.15 g/mol
• IUPAC Name: styrene
• Standard InChI: InChI=1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2
• Standard InChIKey: PPBRXRYQALVLMV-UHFFFAOYSA-N
• Impurities: Polymer, <10 ppm by wt; C8, 400-800 ppm by wt; C9, 500-1000 ppm by wt; benzaldehyde, <50 ppm by wt; peroxides, <30 ppm by wt; inhibitor (tertbutylcatechol), 10-50 ppm by wt; chlorides, <10 ppm by wt
• SMILES: C=CC1=CC=CC=C1
• Canonical SMILES: C=CC1=CC=CC=C1
• Boiling Point: 293 to 295 °F at 760 mm Hg (NTP, 1992); 145.0 °C; 145.3 °C; 145 °C; 293°F
• Colorform: Colorless to yellowish, oily liquid; Viscous liquid
• Density: 1.04 to 1.65 at 68 °F (NTP, 1992); 0.906 at 68 °F (USCG, 1999); d20 0.91; 0.9016 g/cu cm at 25 °C; Relative density (water = 1): 0.91; Relative density (water = 1): 1.04-1.13; 0.91
• Flash Point: 88 °F (NTP, 1992); 32.0 °C (89.6 °F) - closed cup; 88 °F (31 °C) - closed cup; 34.4 °C (Tag closed cup); 36.7 °C (Tag open cup).; 31 °C c.c.; 345-360 °C; 88°F
• Melting Point: 464 °F (NTP, 1992); -24 to -23 °F (NTP, 1992); -31.0 °C; Mp -33 °; -30.65 °C; -33°C; -30.6 °C; 240 °C; -23°F
• Physical Description: Insoluble in water and less dense than water. Contact may cause irritate skin, eyes, and mucous membranes. May be toxic by ingestion.; Styrene monomer, stabilized appears as a clear colorless to dark liquid with an aromatic odor. Vapors heavier than air and irritating to the eyes and mucous membranes. Subject to polymerization. If the polymerization takes place inside a closed container, the container may rupture violently. Less dense than water and insoluble in water. Used to make plastics, paints, and synthetic rubber.; GasVapor; Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; Liquid; COLOURLESS-TO-YELLOW OILY LIQUID.; COLOURLESS SOLID IN VARIOUS FORMS.; Colorless to yellow, oily liquid with a sweet, floral odor.
• Description: Styrene is primarily a synthetic chemical. It is also known as vinylbenzene, ethenylbenzene, cinnamene, or phenylethylene. It's a colorless liquid that evaporates easily and has a sweet smell. It often contains other chemicals that give it a sharp, unpleasant smell. It dissolves in some liquids but doesn't dissolve easily in water. Billions of pounds are produced each year to make products such as rubber, plastic, insulation, fiberglass, pipes, automobile parts, food containers, and carpet backing. Most of these products contain styrene linked together in a long chain (polystyrene) as well as unlinked styrene. Low levels of styrene also occur naturally in a variety of foods such as fruits, vegetables, nuts, beverages, and meats.; Styrene, also known as vinylbenzene or styrol, belongs to the class of organic compounds known as styrenes. These are organic compounds containing an ethenylbenzene moiety. Styrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Styrene has been detected in multiple biofluids, such as feces, saliva, and blood. Within the cell, styrene is primarily located in the membrane (predicted from logP). Styrene exists in all eukaryotes, ranging from yeast to humans. Styrene is also a parent compound for other transformation products, including but not limited to, styrene oxide, 4-hydroxystyrene, and 1-phenylethenol. Styrene is a sweet, balsamic, and floral tasting compound that can be found in a number of food items such as coffee and coffee products, alcoholic beverages, fruits, and blackcurrant. This makes styrene a potential biomarker for the consumption of these food products. Styrene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. Styrene has been linked to the inborn metabolic disorders including celiac disease.; Styrene monomer, stabilized appears as a clear colorless to dark liquid with an aromatic odor. Vapors heavier than air and irritating to the eyes and mucous membranes. Subject to polymerization. If the polymerization takes place inside a closed container, the container may rupture violently. Less dense than water and insoluble in water. Used to make plastics, paints, and synthetic rubber.
• Shelf Life: Stable under recommended storage conditions. Test for peroxide formation before distillation or evaporation. Test for peroxide formation or discard after 1 year.; On exposure to light and air it slowly undergoes polymerization and oxidation with formation of peroxides, etc..; It is a storage hazard above 32 °C.; ... Styrene is stabilized by a polymerization inhibitor (often tertbutylcatechol). If this is not present in adequate concn, styrene can polymerize and explode its container. The polymerization is also speeded up by temperatures above 66 °C (150 °F).
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.00 M; 0.31 mg/mL at 25 °C; In water, 300 mg/L at 25 °C; Insoluble in water; Soluble in ethanol, ether, and acetone; miscible with benzene; slightly soluble in carbon tetrachloride; Soluble in carbon disulfide, alcohol, ether, methanol, acetone; Miscible with benzene; Soluble in ... toluene, ethanol, n-heptane, carbon tetrachloride ...; Solubility in water, g/100ml at 20 °C: 0.03; 0.03%
• Synonyms: Ethenylbenzene; Cinnamene; Maomin SM; NSC 62785; Phenethylene; Phenylethene; Phenylethylene; Styrol; Styrole; Styrolene; Styropol SO; TTB 7302; Vinylbenzene; Vinylbenzol
• Vapor Density: 3.6 (Air = 1); Relative vapor density (air = 1): 3.6
• Vapor Pressure: 4.3 mm Hg at 59 °F ; 9.5 mm Hg at 86° F; 10 mm Hg at 95° F (NTP, 1992); 6.40 mmHg; 6.40 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.67; 5 mmHg
• PubChem Compound: 7501
• Last Modified: Nov 12 2021